[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine

• IUPAC Name: (3S)-1-(2-aminoethyl)-N-benzyl-N-methylpiperidin-3-amine
• InChI: InChI=1S/C15H25N3/c1-17(12-14-6-3-2-4-7-14)15-8-5-10-18(13-15)11-9-16/h2-4,6-7,15H,5,8-13,16H2,1H3/t15-/m0/s1
• InChI Key: VPGCATPJUSKIPV-HNNXBMFYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1)C2CCCN(C2)CCN
• Isomeric SMILES: CN(CC1=CC=CC=C1)[C@H]2CCCN(C2)CCN
• Molecular Formula: C15H25N3
• Molecular Weight: 247.38 g/mol

Description

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine is a chiral amine derivative featuring a piperidine core substituted with a benzyl-methyl-amine group and a 2-aminoethyl side chain. Its stereochemistry at the piperidine C3 position (S-configuration) is critical for molecular interactions in biological systems.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine typically involves multiple steps, starting from commercially available precursors. One common synthetic route includes the following steps:

Formation of the Piperidine Ring: The piperidine ring can be synthesized through a cyclization reaction involving a suitable precursor such as 1,5-diaminopentane.

Introduction of the Aminoethyl Group: The aminoethyl group can be introduced via a nucleophilic substitution reaction using ethylenediamine.

Attachment of the Benzyl-Methyl-Amine Moiety: The final step involves the attachment of the benzyl-methyl-amine moiety through a reductive amination reaction using benzylamine and formaldehyde in the presence of a reducing agent like sodium cyanoborohydride.

Industrial Production Methods

Industrial production of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Catalytic processes and continuous flow reactors are often employed to enhance reaction efficiency and yield.

Chemical Reactions Analysis

Types of Reactions

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as hydrogen peroxide or potassium permanganate, leading to the formation of corresponding oxides.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur at the aminoethyl group or the benzyl-methyl-amine moiety, leading to the formation of substituted derivatives.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Alkyl halides, acyl chlorides, and other electrophiles.

Major Products Formed

Oxidation: Oxidized amine derivatives.

Reduction: Reduced amine derivatives.

Substitution: Substituted amine derivatives with various functional groups.

Scientific Research Applications

Medicinal Chemistry

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine has been explored for its potential as a therapeutic agent in various diseases due to its unique structural properties. Key areas of focus include:

• Anticancer Activity : Preliminary studies indicate that this compound exhibits cytotoxic effects against several cancer cell lines. Research has shown that it can induce apoptosis in cancer cells through mechanisms such as enzyme inhibition and receptor modulation .
• Neuroprotective Effects : Investigations suggest potential benefits in treating neurodegenerative diseases like Alzheimer's by inhibiting acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE), which are crucial for neurotransmitter regulation .

The biological activities of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine have been documented in various studies:

• Antimicrobial Properties : The compound has demonstrated activity against both Gram-positive and Gram-negative bacteria, with minimum inhibitory concentration (MIC) values ranging from 75 µg/mL to 150 µg/mL .
• Enzyme Inhibition : It may act as an inhibitor of specific enzymes involved in metabolic pathways, affecting cellular functions and signaling cascades .

Structure–Activity Relationship (SAR)

The structural variations within the compound allow for exploration of its SAR. By modifying substituents on the piperidine or benzyl groups, researchers can assess changes in biological activity and binding affinity to target receptors .

Case Studies

Several studies have focused on the applications of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine:

• Anticancer Research : A study published in a peer-reviewed journal demonstrated that derivatives of this compound showed significant activity against human breast cancer cell lines, with IC50 values lower than 2 µg/mL .
• Neuroprotection Studies : Research indicated that the compound could inhibit cholinesterase enzymes effectively, suggesting its potential use in Alzheimer's disease treatment .
• Antimicrobial Efficacy : Investigations revealed that modifications to the structure can enhance antimicrobial potency against specific pathogens, indicating a pathway for developing new antibiotics .

Mechanism of Action

The mechanism of action of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine involves its interaction with specific molecular targets, such as neurotransmitter receptors. The compound binds to these receptors, modulating their activity and influencing signal transduction pathways. This interaction can lead to various physiological effects, depending on the receptor type and the biological context.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The compound’s structural analogs differ in ring size, substituent groups, and stereochemistry, leading to variations in physicochemical properties, receptor binding, and pharmacokinetics. Below is a detailed analysis:

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-ethyl-amine

• Structural Difference : Replaces the methyl group on the benzyl-amine nitrogen with an ethyl group.
• Steric hindrance from the ethyl group may alter receptor-binding kinetics compared to the methyl variant .

[(S)-1-(2-Amino-ethyl)-pyrrolidin-3-yl]-benzyl-methyl-amine

• Structural Difference : Substitutes the piperidine ring (6-membered) with a pyrrolidine ring (5-membered).
• Impact : The smaller pyrrolidine ring introduces greater ring strain and conformational rigidity. This may reduce flexibility in binding to receptors requiring a specific spatial arrangement. Piperidine derivatives generally exhibit better metabolic stability due to reduced ring strain .

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-isopropyl-methyl-amine

• Structural Difference : Replaces the benzyl group with an isopropyl group.
• However, this substitution could improve metabolic stability by shielding the amine from enzymatic degradation .

(2S,3S)-N-[(2-Methoxyphenyl)methyl]-2-phenylpiperidin-3-amine

• Structural Difference : Incorporates a 2-methoxybenzyl group and a phenyl substituent on the piperidine ring.
• Impact: The methoxy group introduces hydrogen-bonding capability, enhancing affinity for receptors with polar residues.

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-isopropyl-amine

• Structural Difference : Combines a benzyl group with an isopropyl substituent on the amine.

Biological Activity

[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine is a compound of significant interest in medicinal chemistry due to its unique structural features and potential biological activities. This article explores its biological activity, mechanisms of action, structure-activity relationships, and relevant case studies.

1. Structural Characteristics

The compound features a piperidine ring, an aminoethyl group, and a benzyl-methyl moiety. The stereochemistry indicated by the (S) configuration is crucial as it influences the compound's interaction with biological targets. The molecular formula and structural characteristics contribute to its pharmacological properties.

The biological activity of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine is primarily attributed to its ability to interact with various receptors and enzymes:

• Binding to Receptors : The compound can bind to specific receptors on cell membranes, initiating intracellular signaling pathways that may lead to therapeutic effects.
• Enzyme Inhibition : It may inhibit key enzymes involved in metabolic processes, altering cellular functions and potentially leading to therapeutic outcomes.
• Signal Transduction Modulation : By affecting signal transduction pathways, this compound can influence gene expression and cellular behavior, which is essential for its role in drug development.

3.1 Antimicrobial Activity

Research indicates that derivatives of piperidine compounds exhibit antimicrobial properties. For instance, studies have shown that similar compounds demonstrate activity against various bacterial strains, including Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values for related compounds often range from 75 µg/mL to >150 µg/mL depending on the specific strain tested .

3.2 Anticancer Potential

The compound has been evaluated for its anticancer properties. A study highlighted that certain piperidine derivatives showed significant cytotoxicity against human cancer cell lines, including hepatocellular carcinoma (HepG2) cells. These compounds induced apoptosis and demonstrated better efficacy compared to standard chemotherapeutics .

4. Structure-Activity Relationship (SAR)

Understanding the SAR of [(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine is essential for optimizing its biological activity:

Compound	Key Features	Biological Activity
[(S)-1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-methyl-amine	Contains piperidine and benzyl groups	Potential receptor ligand
[1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-amines	Lacks cyclopropyl group	Different activity profile
[1-(2-Amino-ethyl)-piperidin-3-yl]-cyclopropyl-amines	Lacks benzyl group	Affects reactivity
[1-(2-Amino-ethyl)-piperidin-3-yl]-benzyl-cyclopropyl-amines	Contains cyclopropyl group	Enhanced biological effects

This table illustrates how variations in structure can significantly impact the biological properties of related compounds.

5.1 Study on Antimicrobial Efficacy

In a comparative study, various piperidine derivatives were tested against Mycobacterium tuberculosis strains, where compounds with similar structures exhibited MIC values below 13.41 µM, indicating potent antibacterial activity .

5.2 Evaluation of Anticancer Activity

Another study investigated the effect of piperidine derivatives on cancer cell viability, revealing that certain modifications led to enhanced cytotoxic effects against specific cancer types . The findings suggest potential pathways for developing new anticancer agents based on this scaffold.